N-(3-fluoro-4-methylphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H18FN3O2S2/c1-3-7-22-17(24)16-14(6-8-25-16)21-18(22)26-10-15(23)20-12-5-4-11(2)13(19)9-12/h4-6,8-9H,3,7,10H2,1-2H3,(H,20,23)
• InChI Key: OFCOPAXJXAXQDQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC(=C(C=C3)C)F
• Molecular Formula: C18H18FN3O2S2
• Molecular Weight: 391.5 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C18H18FN3O2S2 and its molecular weight is 391.48. The purity is usually 95%.
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Scientific Research Applications

Crystallography and Molecular Structure

Studies on compounds with structural similarities to N-(3-fluoro-4-methylphenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, have revealed insights into their crystal structures. These compounds exhibit folded conformations about the methylene C atom of the thioacetamide bridge, with significant intramolecular hydrogen bonding stabilizing their structure (Subasri et al., 2016).

Quantum Chemical Analysis

Quantum chemical analysis on related compounds, particularly focusing on antiviral molecules against SARS-CoV-2, has been conducted to understand their molecular structure, NBO analysis, and spectroscopic properties. Such studies provide a comprehensive understanding of the equilibrium geometry, vibrational assignments, and potential antiviral potency through molecular docking studies (Mary et al., 2020).

Antiviral and Anticancer Activity

Compounds within the same family have been synthesized and evaluated for their antiviral and anticancer activities. Notably, some derivatives have demonstrated potent dual inhibitory activities against key enzymes like thymidylate synthase and dihydrofolate reductase, indicating potential for antifolate-based therapies (Gangjee et al., 2008). Furthermore, certain derivatives have shown significant anticancer activity against various human cancer cell lines, highlighting their therapeutic potential (Hafez & El-Gazzar, 2017).

Material Science Applications

Investigations into derivatives of similar compounds have also found applications in material science, such as in the synthesis of transparent aromatic polyimides with high refractive indices and small birefringence, suitable for optical applications. These materials exhibit good thermomechanical stabilities, making them candidates for high-performance optical materials (Tapaswi et al., 2015).